Doxorubicin-MVCP
Overview
Description
Doxorubicin-MVCP, also known as MC-Val-Cit-PAB-Doxorubicin, is a Doxorubicin derivative with a MC-Val-Cit-PAB linker. Mc-Val-Cit-PAB is a cathepsin cleavable ADC peptide linker. Doxorubicin-MVCP can be used to conjugate with other molecules such as peptides, proteins, antibodies or enzymes, or polymers. Doxorubicin-MVCP is a useful agent to make Doxorubicin-conjugate for drug delivery, nanodrug research.
Scientific Research Applications
Nanotechnological Applications : Doxorubicin (DOX), a first-line drug in cancer treatment, is integrated into various nanotechnological platforms such as liposomes, polymeric nanoparticles, and ligand-based nanoformulations. These platforms enhance the clinical benefits of DOX by improving drug delivery and reducing side effects (Cagel et al., 2017).
Targeted Drug Delivery : The development of anti-HER2-targeted DOX-core-shell chitosan nanoparticles provides a novel approach for targeted cancer therapy, particularly in treating HER2-overexpressing breast cancer (Naruphontjirakul & Viravaidya-Pasuwat, 2019).
Thermal Targeting for Drug Delivery : Elastin-like polypeptide (ELP) is used for thermally targeted delivery of DOX, minimizing nonselective cardiac toxicity and myelosuppression associated with systemic administration of DOX (Bidwell et al., 2007).
Doxorubicin-Loaded Nanoformulations : Development of doxorubicin-loaded quaternary ammonium palmitoyl glycol chitosan (DOX–GCPQ) nanoformulation demonstrates potential for noninvasive monitoring of drug accumulation and biodistribution at tumor sites (Kanwal et al., 2018).
Supramolecular Prodrug Micelles : Novel dual pH-responsive supramolecular prodrug micelles based on water-soluble pillar[5]arene and methyl viologen functioned doxorubicin (MV-DOX) show enhanced accumulation and therapy effects in acidic conditions (Wang et al., 2015).
Intrinsic Egress Route Study : Research on the VPS4A-Exosome pathway reveals its role in the efflux of doxorubicin from cancer cells, offering insights into the subcellular pharmacokinetics of drug efflux (Chen et al., 2006).
Cardiomyocyte Studies : Studies on human induced pluripotent stem cell–derived cardiomyocytes (hiPSC-CMs) demonstrate that they can recapitulate the susceptibility to doxorubicin-induced cardiotoxicity, offering a platform for genetic and molecular analysis of this condition (Burridge et al., 2016).
Protective Strategies Against Cardiotoxicity : Novel therapeutic strategies, like H2O2-responsive anti-oxidant polymer nanoparticles, are being explored to mitigate doxorubicin-induced cardiotoxicity and hepatic toxicity (Park et al., 2014).
Comprehensive Reviews : Reviews provide detailed insights into the molecular mechanisms of doxorubicin's anticancer activity and the development of chemoresistance and cardiotoxicity, along with strategies to combat these issues (Sritharan & Sivalingam, 2021).
properties
Product Name |
Doxorubicin-MVCP |
|---|---|
Molecular Formula |
C56H67N7O19 |
Molecular Weight |
1142.182 |
SMILES |
O=C1C=CC(N1CCCCCC(N[C@@H](C(C)C)C(N[C@H](C(NC(C=C2)=CC=C2COC(N[C@@H](C[C@H](O[C@H]3C[C@@](C(CO)=O)(O)CC4=C(O)C(C(C5=CC=CC(OC)=C5C6=O)=O)=C6C(O)=C43)O7)[C@H](O)[C@@H]7C)=O)=O)CCCNC(N)=O)=O)=O)=O |
Appearance |
Solid powder |
synonyms |
Doxorubicin-MVCP; MC-Val-Cit-PAB-Doxorubicin; MC-Val-Cit-PAB-Dox.; 4-((S)-2-((S)-2-(6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanamido)-3-methylbutanamido)-5-ureidopentanamido)benzyl ((2S,3S,4S,6R)-3-hydroxy-2-methyl-6-(((1S,3S)-3,5,12-trihydroxy-3-(2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
